Cas no 54944-43-3 (2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]-)

• Product Name: 2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]-
• CAS No: 54944-43-3
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 353264
• PubChem ID: 71364413
• Update Time: 2025-04-19

2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide, 6-[(4-methylphenyl)amino]-
• 6-(4-methylanilino)naphthalene-2-sulfonamide
• DTXSID80787887
• 2-p-toluidinylnaphthalene-6-sulfonamide
• 54944-43-3

• Inchi： 1S/C17H16N2O2S/c1-12-2-6-15(7-3-12)19-16-8-4-14-11-17(22(18,20)21)9-5-13(14)10-16/h2-11,19H,1H3,(H2,18,20,21)
• InChI Key： JILMGSGBMAUUGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)NC1C=CC(C)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 312.09338
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19